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Compound of Interest

Compound Name: 3-Oxetanone

Cat. No.: B052913

For laboratory personnel, including researchers, scientists, and professionals in drug
development, the safe handling and disposal of chemical reagents are of paramount
importance. This guide provides detailed procedural information for the proper disposal of 3-
Oxetanone (CAS No. 6704-31-0), a flammable and hazardous compound. Adherence to these
guidelines is crucial for ensuring personal safety and environmental protection.

Hazard Identification and Safety Data

3-Oxetanone is a flammable liquid that poses several health risks. It is harmful if swallowed,
causes skin irritation, may cause an allergic skin reaction, causes serious eye damage, and
may cause respiratory irritation.[1][2]

Quantitative Data Summary:

The following table summarizes the key physical and chemical properties of 3-Oxetanone
relevant to its safe handling and disposal.
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Property Value Source
Molecular Formula C3H402

Molecular Weight 72.06 g/mol [2]
Physical State Liquid

Appearance Colorless to light yellow/green

Boiling Point 140 °C (284 °F)

Flash Point 26 °C (78.8 °F) - closed cup

Density 1.124 g/mL at 25 °C

Storage Temperature -20°C

GHS Hazard Classifications:

Flammable liquids (Category 3)

Acute toxicity, oral (Category 4)

Skin corrosion/irritation (Category 2)

Serious eye damage/eye irritation (Category 1)

Skin sensitization (Category 1)

Specific target organ toxicity — single exposure (respiratory tract irritation) (Category 3)

Experimental Protocol: Proper Disposal Procedure

The following step-by-step protocol outlines the recommended procedure for the safe disposal
of 3-Oxetanone in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling 3-Oxetanone, it is mandatory to wear the following PPE:
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Gloves: Chemical-resistant gloves (e.g., nitrile rubber).
Eye Protection: Safety goggles or a face shield.
Lab Coat: To protect clothing and skin.

Respiratory Protection: In case of inadequate ventilation, wear a NIOSH/MSHA or European
Standard EN 149 approved respirator.

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

Step 2: Waste Collection and Segregation

Waste Container: Designate a specific, clearly labeled waste container for 3-Oxetanone and
any contaminated materials (e.g., pipette tips, absorbent materials). The container must be
chemically compatible and have a secure, tight-fitting lid to prevent leaks and evaporation.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "3-Oxetanone,” and the appropriate hazard pictograms (flammable, irritant, corrosive).

Segregation: Do not mix 3-Oxetanone waste with other chemical waste streams, particularly
non-halogenated organic waste, unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

Step 3: Storage of Chemical Waste

Store the sealed waste container in a designated, secure secondary containment area.

The storage area should be cool, well-ventilated, and away from sources of heat, sparks,
open flames, and other ignition sources.

Take precautionary measures against static discharge by grounding and bonding containers
and receiving equipment.

Step 4: Disposal

Professional Disposal: The disposal of 3-Oxetanone must be handled by an approved and
licensed waste disposal company. Do not attempt to dispose of this chemical down the drain
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or with general laboratory trash.

e Institutional Procedures: Contact your institution's EHS office to arrange for the collection
and proper disposal of the chemical waste in accordance with local, regional, and national
regulations.

Step 5: Spill Management

In the event of a spill:

Remove all sources of ignition.
» Ventilate the area.
o Wear appropriate PPE.

o Absorb the spill with an inert, non-combustible absorbent material such as sand, vermiculite,
or diatomite.

o Collect the absorbed material and place it in the designated hazardous waste container.

e Clean the spill area thoroughly.

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of 3-Oxetanone.
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Caption: Logical workflow for the proper disposal of 3-Oxetanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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